1,3,5-trimethyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-pyrazolo[1,5-a]pyrimidin-6-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H14N6O/c1-8-12(9(2)18(3)17-8)13(20)16-10-6-14-11-4-5-15-19(11)7-10/h4-7H,1-3H3,(H,16,20)
• InChI Key: GFYATEBKYYQQFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NC2=CN3C(=CC=N3)N=C2
• Molecular Formula: C13H14N6O
• Molecular Weight: 270.29 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. Notably, a solvent-free reaction between an equimolar mixture of the appropriate β-enaminone and 3-methyl-1H-pyrazol-5-amine leads to the formation of 7-aryl-3-methylpyrazolo[1,5-a]pyrimidines. The yield of these compounds ranges from 88% to 96%.

Molecular Structure Analysis

The molecular structure of 1,3,5-trimethyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)-1H-pyrazole-4-carboxamide consists of a fused pyrazolo[1,5-a]pyrimidine ring system. The presence of electron-donating groups (EDGs) at position 7 on the fused ring enhances both absorption and emission behaviors. Conversely, electron-withdrawing groups (EWGs) lead to lower absorption/emission intensities. Theoretical calculations based on DFT and TD-DFT shed light on the optical properties of this fluorophore family.

Physical And Chemical Properties Analysis

• Photophysical Properties : The compound exhibits tunable photophysical properties, making it suitable for optical applications.